MG-115
MG-115
N-[(2S)-4-methyl-1-[[(2S)-4-methyl-1-oxo-1-[[(2S)-1-oxopentan-2-yl]amino]pentan-2-yl]amino]-1-oxopentan-2-yl]carbamic acid (phenylmethyl) ester is a peptide.
Brand Name:
Vulcanchem
CAS No.:
133407-86-0
VCID:
VC0535349
InChI:
InChI=1S/C25H39N3O5/c1-6-10-20(15-29)26-23(30)21(13-17(2)3)27-24(31)22(14-18(4)5)28-25(32)33-16-19-11-8-7-9-12-19/h7-9,11-12,15,17-18,20-22H,6,10,13-14,16H2,1-5H3,(H,26,30)(H,27,31)(H,28,32)/t20-,21-,22-/m0/s1
SMILES:
CCCC(C=O)NC(=O)C(CC(C)C)NC(=O)C(CC(C)C)NC(=O)OCC1=CC=CC=C1
Molecular Formula:
C25H39N3O5
Molecular Weight:
461.6 g/mol
MG-115
CAS No.: 133407-86-0
VCID: VC0535349
Molecular Formula: C25H39N3O5
Molecular Weight: 461.6 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.

Description | N-[(2S)-4-methyl-1-[[(2S)-4-methyl-1-oxo-1-[[(2S)-1-oxopentan-2-yl]amino]pentan-2-yl]amino]-1-oxopentan-2-yl]carbamic acid (phenylmethyl) ester is a peptide. |
---|---|
CAS No. | 133407-86-0 |
Product Name | MG-115 |
Molecular Formula | C25H39N3O5 |
Molecular Weight | 461.6 g/mol |
IUPAC Name | benzyl N-[(2S)-4-methyl-1-[[(2S)-4-methyl-1-oxo-1-[[(2S)-1-oxopentan-2-yl]amino]pentan-2-yl]amino]-1-oxopentan-2-yl]carbamate |
Standard InChI | InChI=1S/C25H39N3O5/c1-6-10-20(15-29)26-23(30)21(13-17(2)3)27-24(31)22(14-18(4)5)28-25(32)33-16-19-11-8-7-9-12-19/h7-9,11-12,15,17-18,20-22H,6,10,13-14,16H2,1-5H3,(H,26,30)(H,27,31)(H,28,32)/t20-,21-,22-/m0/s1 |
Standard InChIKey | QEJRGURBLQWEOU-FKBYEOEOSA-N |
Isomeric SMILES | CCC[C@@H](C=O)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CC(C)C)NC(=O)OCC1=CC=CC=C1 |
SMILES | CCCC(C=O)NC(=O)C(CC(C)C)NC(=O)C(CC(C)C)NC(=O)OCC1=CC=CC=C1 |
Canonical SMILES | CCCC(C=O)NC(=O)C(CC(C)C)NC(=O)C(CC(C)C)NC(=O)OCC1=CC=CC=C1 |
Appearance | Solid powder |
Purity | >98% (or refer to the Certificate of Analysis) |
Sequence | LLX |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | enzyloxycarbonyl-leucyl-leucyl-norvalinal carbobenzoxy-leucyl-leucyl-norvalinal carbobenzoxyl-leucinyl-leucinyl-norvalinal-H carbobenzyloxy-leucyl-leucyl-norvalinal carbobenzyloxy-LLnV aldehyde Cbz-Leu-Leu-norvalinal MG 115 MG-115 MG115 N-carbobenzoxyl-L-leucinyl-L-leucinyl-L-norvalinal Z-LLnV ZLLnVal |
Reference | 1: Kaźmierczak A, Doniak M, Kunikowska A. Proteolytic activities in cortex of apical parts of Vicia faba ssp. minor seedling roots during kinetin-induced programmed cell death. Protoplasma. 2017 Nov;254(6):2273-2285. doi: 10.1007/s00709-017-1119-7. Epub 2017 May 13. PubMed PMID: 28501974. 2: Kim A, Nam YJ, Lee MS, Shin YK, Sohn DS, Lee CS. Apigenin Reduces Proteasome Inhibition-Induced Neuronal Apoptosis by Suppressing the Cell Death Process. Neurochem Res. 2016 Nov;41(11):2969-2980. Epub 2016 Jul 29. PubMed PMID: 27473386. 3: Nam YJ, Kim A, Lee MS, Shin YK, Sohn DS, Lee CS. Lamotrigine Attenuates Proteasome Inhibition-Induced Apoptosis by Suppressing the Activation of the Mitochondrial Pathway and the Caspase-8- and Bid-Dependent Pathways. Neurochem Res. 2016 Oct;41(10):2503-2516. Epub 2016 May 26. PubMed PMID: 27230883. 4: Nam YJ, Lee DH, Lee MS, Lee CS. K(ATP) channel block prevents proteasome inhibitor-induced apoptosis in differentiated PC12 cells. Eur J Pharmacol. 2015 Oct 5;764:582-91. doi: 10.1016/j.ejphar.2015.06.049. Epub 2015 Jul 2. PubMed PMID: 26142827. 5: Katayama K, Kapoor K, Ohnuma S, Patel A, Swaim W, Ambudkar IS, Ambudkar SV. Revealing the fate of cell surface human P-glycoprotein (ABCB1): The lysosomal degradation pathway. Biochim Biophys Acta. 2015 Oct;1853(10 Pt A):2361-70. doi: 10.1016/j.bbamcr.2015.06.001. Epub 2015 Jun 6. PubMed PMID: 26057472; PubMed Central PMCID: PMC4558211. 6: Bellizzi A, White MK, Wollebo HS. Degradation of polyomavirus JC T-antigen by stress involves the LIP isoform of C/EBP. Cell Cycle. 2015;14(13):2075-9. doi: 10.1080/15384101.2015.1042631. Epub 2015 May 27. PubMed PMID: 26017382; PubMed Central PMCID: PMC4615132. 7: Nam YJ, Lee DH, Shin YK, Sohn DS, Lee CS. Flavanonol taxifolin attenuates proteasome inhibition-induced apoptosis in differentiated PC12 cells by suppressing cell death process. Neurochem Res. 2015 Mar;40(3):480-91. doi: 10.1007/s11064-014-1493-x. Epub 2014 Dec 5. PubMed PMID: 25476842. 8: Brojatsch J, Lima H, Kar AK, Jacobson LS, Muehlbauer SM, Chandran K, Diaz-Griffero F. A proteolytic cascade controls lysosome rupture and necrotic cell death mediated by lysosome-destabilizing adjuvants. PLoS One. 2014 Jun 3;9(6):e95032. doi: 10.1371/journal.pone.0095032. eCollection 2014. PubMed PMID: 24893007; PubMed Central PMCID: PMC4043491. 9: Nam YJ, Lee DH, Kim YJ, Shin YK, Sohn DS, Lee MS, Lee CS. 3,4,5-tricaffeoylquinic acid attenuates proteasome inhibition-mediated programmed cell death in differentiated PC12 cells. Neurochem Res. 2014 Aug;39(8):1416-25. doi: 10.1007/s11064-014-1327-x. Epub 2014 May 14. PubMed PMID: 24825618. 10: Jung EB, Lee CS. Baicalein attenuates proteasome inhibition-induced apoptosis by suppressing the activation of the mitochondrial pathway and the caspase-8- and Bid-dependent pathways. Eur J Pharmacol. 2014 May 5;730:116-24. doi: 10.1016/j.ejphar.2014.02.039. Epub 2014 Mar 12. PubMed PMID: 24631255. 11: Agholme L, Nath S, Domert J, Marcusson J, Kågedal K, Hallbeck M. Proteasome inhibition induces stress kinase dependent transport deficits--implications for Alzheimer's disease. Mol Cell Neurosci. 2014 Jan;58:29-39. doi: 10.1016/j.mcn.2013.11.001. Epub 2013 Nov 21. PubMed PMID: 24270002. 12: Huang W, Miao M, Kud J, Niu X, Ouyang B, Zhang J, Ye Z, Kuhl JC, Liu Y, Xiao F. SlNAC1, a stress-related transcription factor, is fine-tuned on both the transcriptional and the post-translational level. New Phytol. 2013 Mar;197(4):1214-24. doi: 10.1111/nph.12096. Epub 2012 Dec 21. Erratum in: New Phytol. 2013 Oct;200(1):284. PubMed PMID: 23278405. 13: Agholme L, Hallbeck M, Benedikz E, Marcusson J, Kågedal K. Amyloid-β secretion, generation, and lysosomal sequestration in response to proteasome inhibition: involvement of autophagy. J Alzheimers Dis. 2012;31(2):343-58. doi: 10.3233/JAD-2012-120001. PubMed PMID: 22555375. 14: Sakurai T, Kudo M, Itoh K, Ryu U, Higashitsuji H, Fujita J. Adriamycin enhances proteasome-mediated generation of the proapoptotic processed form of MAGE-A4 in hepatoma cells. Oncology. 2011;81 Suppl 1:30-5. doi: 10.1159/000334307. Epub 2011 Dec 22. PubMed PMID: 22212933. 15: Pérez-Pertejo Y, Alvarez-Velilla R, Estrada CG, Balaña-Fouce R, Reguera RM. Leishmania donovani: proteasome-mediated down-regulation of methionine adenosyltransferase. Parasitology. 2011 Aug;138(9):1082-92. doi: 10.1017/S0031182011000862. PubMed PMID: 21813028. 16: Xing W, Pourteymoor S, Mohan S. Ascorbic acid regulates osterix expression in osteoblasts by activation of prolyl hydroxylase and ubiquitination-mediated proteosomal degradation pathway. Physiol Genomics. 2011 Jun 28;43(12):749-57. doi: 10.1152/physiolgenomics.00229.2010. Epub 2011 Apr 5. PubMed PMID: 21467157; PubMed Central PMCID: PMC4459927. 17: Liu TY, Wu SJ, Huang MH, Lo FY, Tsai MH, Tsai CH, Hsu SM, Lin CW. EBV-positive Hodgkin lymphoma is associated with suppression of p21cip1/waf1 and a worse prognosis. Mol Cancer. 2010 Feb 9;9:32. doi: 10.1186/1476-4598-9-32. PubMed PMID: 20144199; PubMed Central PMCID: PMC2834611. 18: Ohtani M, Numazaki M, Yajima Y, Fujita-Yamaguchi Y. Mechanisms of antibody-mediated insulin-like growth factor I receptor (IGF-IR) down-regulation in MCF-7 breast cancer cells. Biosci Trends. 2009 Aug;3(4):131-8. PubMed PMID: 20103837. 19: Gartel AL. A new target for proteasome inhibitors: FoxM1. Expert Opin Investig Drugs. 2010 Feb;19(2):235-42. doi: 10.1517/13543780903563364. Review. PubMed PMID: 20074015; PubMed Central PMCID: PMC3532816. 20: Torrice A, Cardinale V, Gatto M, Semeraro R, Napoli C, Onori P, Alpini G, Gaudio E, Alvaro D. Polycystins play a key role in the modulation of cholangiocyte proliferation. Dig Liver Dis. 2010 May;42(5):377-85. doi: 10.1016/j.dld.2009.09.008. Epub 2009 Nov 7. PubMed PMID: 19897428. |
PubChem Compound | 9868928 |
Last Modified | Aug 15 2023 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume